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Compound of Interest

Compound Name: 1-Ethylhexyl tiglate
CAS No.: 94133-92-3
Cat. No.: B1587912
Get Quote
. J

1-Ethylhexyl tiglate (CAS No. 94133-92-3) is an organic compound classified as a fatty acid
ester.[1] While specific hazard data for this exact compound is limited, a thorough risk
assessment can be conducted by examining structurally similar compounds like ethyl tiglate
and hexyl tiglate. This approach allows us to anticipate its toxicological and physical hazards
and establish robust safety protocols.

The primary hazards are associated with its flammability and potential for irritation.[2][3][4] It is
imperative to handle this compound in a manner that mitigates these risks from initial use
through to final disposal.

Table 1: Hazard Profile and Physical Properties
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Property Description Source Citation
Physical State Liquid. [3]
Appearance Light yellow. [3]

Flammable liquid and vapor.

Keep away from heat, sparks,

Flammability [2][3]
open flames, and hot surfaces.
[21[3]
) ) Strong oxidizing agents, strong
Incompatible Materials [2]

bases.

Causes skin irritation and
Toxicity serious eye irritation. May [4]

cause respiratory irritation.[4]

Data on analogous
) compounds suggests it may be
Environmental Hazard o ) [5]
harmful to aquatic life with

long-lasting effects.[5]

Pre-Disposal: Safety and Handling Protocols

Proper disposal begins long before the waste container is full. It starts with safe handling during
research activities to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is mandatory when handling 1-Ethylhexyl
tiglate, including when preparing it for disposal:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][4]
» Hand Protection: Use chemical-resistant gloves (e.g., Neoprene gloves tested to EN374).[5]

» Body Protection: A standard laboratory coat is required. For larger quantities or potential
splash hazards, a protective suit should be considered.[2][4][5]
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Causality: The selection of this specific PPE directly addresses the compound's identified
hazards. Safety goggles prevent eye irritation from splashes, while chemical-resistant gloves
protect against skin irritation.[4] These barriers are the first line of defense in preventing
chemical exposure.

Spill & Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower.[2]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Seek medical
attention.[2][4]

e Inhalation: Remove the individual from the exposure area to fresh air. If breathing is difficult,
seek medical attention.[2][4]

o Small Spills: For minor spills, trained personnel should use an appropriate spill kit containing
absorbent materials. Ensure the area is well-ventilated.[6]

o Large Spills: Evacuate the immediate area and notify your institution's Environmental Health
& Safety (EHS) department or emergency response team.[6]

Step-by-Step Disposal Protocol

The disposal of 1-Ethylhexyl tiglate must comply with local, state, and federal regulations,
including those set forth by the Environmental Protection Agency (EPA) and the Occupational
Safety and Health Administration (OSHA).[6][7][8] Chemical waste must never be disposed of
in regular trash or down the drain.[6]

Step 1: Waste Segregation and Container Selection

» Segregation: Dedicate a specific waste stream for 1-Ethylhexyl tiglate and any materials
heavily contaminated with it (e.g., pipette tips, absorbent pads). Do not mix it with other
chemical waste unless explicitly approved by your EHS department. This is crucial to prevent
dangerous reactions with incompatible materials like strong oxidizing agents.[2]
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» Container: Use a clean, leak-proof container made of a material compatible with the
chemical. A high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting screw
cap is appropriate. The container must be in good condition, free of cracks or defects.

Step 2: Proper Labeling of Hazardous Waste

Accurate labeling is a cornerstone of safe waste management and a strict regulatory
requirement under the EPA's Resource Conservation and Recovery Act (RCRA).[9][10]

The moment the first drop of waste enters the container, it must be labeled with the following
information:[10]

The words "Hazardous Waste".[9][10]

Generator Information: Your name, laboratory/department, and contact information.[9]

Chemical Contents: List "1-Ethylhexyl tiglate" and any other components by their full
chemical name. Do not use abbreviations or formulas.

Hazard Characteristics: Indicate the relevant hazards (e.g., "Flammable," "Irritant”).[10]

Step 3: Safe Accumulation and Storage

e Location: Store the sealed waste container in a designated satellite accumulation area within
or near the laboratory.[6] This area must be a well-ventilated space, such as a chemical fume
hood or an approved flammables storage cabinet.[2][6][11]

o Conditions: The storage area must be away from heat, sparks, open flames, and other
ignition sources.[2][3] Ensure the container is stored with secondary containment (e.g., a spill
tray) to prevent the spread of potential leaks.[6]

e Quantity Limits: Be aware of institutional and regulatory limits on the volume of hazardous
waste that can be accumulated in a satellite area (typically 55 gallons).[12]

Step 4: Arranging for Final Disposal

e Request Pickup: Once the waste container is full or you no longer need it, submit a chemical
waste pickup request to your institution's EHS department.[12] Do not attempt to transport or
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dispose of the waste yourself.

o Professional Disposal: The EHS department will arrange for a licensed and certified
hazardous waste disposal company to collect, transport, and process the waste.[6] This
ensures the entire process is documented and compliant with all transportation and disposal
regulations.[13]

The most common and effective disposal method for flammable organic liquids like 1-
Ethylhexyl tiglate is high-temperature incineration at a permitted facility.[5][14][15] This
process uses controlled combustion to break the chemical down into less hazardous
components like ash and flue gas, with the resulting heat often used to generate energy.[16]
[17] The process is designed to destroy at least 99.99% of harmful chemicals.[14]

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal
of 1-Ethylhexyl tiglate waste.
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Caption: Workflow for the compliant disposal of 1-Ethylhexyl tiglate.
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By adhering to this comprehensive guide, researchers, scientists, and drug development
professionals can ensure the safe and compliant disposal of 1-Ethylhexyl tiglate, protecting
themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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